Cas no 2023857-09-0 (Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2023857-09-0
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5292787
• Update Time: 2025-10-30

Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)15(5)8-9(16)10-13-6-7-14(10)4/h6-7H,8H2,1-5H3
• InChI Key： FHDQKXRQERDQTK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)CC(C1N(C)C=CN=1)=O

Additional information on Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2023857-09-0): A Comprehensive Overview

Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2023857-09-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a valuable candidate for further research and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a carbamic acid ester moiety and an imidazole ring. The presence of these functional groups contributes to its unique chemical properties and biological interactions. Specifically, the N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl] moiety is particularly noteworthy, as it introduces a highly reactive site that can participate in various chemical transformations and biological processes.

In recent years, there has been growing interest in the development of novel compounds that incorporate imidazole scaffolds due to their wide range of biological activities. Imidazole derivatives are known to exhibit properties such as antimicrobial, antiviral, and anti-inflammatory effects. The compound in question here is no exception, as preliminary studies suggest that it may possess similar bioactivities. These findings are particularly exciting given the increasing demand for new therapeutic agents to combat various diseases.

The synthesis of Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps in the synthesis include the formation of the imidazole ring followed by the introduction of the carbamic acid ester moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural features efficiently.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The combination of the carbamic acid ester and imidazole groups provides multiple sites for interaction with biological targets. This versatility makes it an attractive candidate for designing molecules with tailored pharmacological properties. For instance, the carbamic acid ester group can be readily modified to introduce additional functionalities, while the imidazole ring can serve as a scaffold for further derivatization.

Recent research has highlighted the importance of structure-activity relationships (SAR) in drug discovery. By systematically modifying different parts of the molecular structure, researchers can gain insights into how specific functional groups contribute to biological activity. In the case of Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester, studies have shown that small changes in the position or nature of substituents can significantly alter its bioactivity profile. This underscores the need for detailed structural analysis and optimization.

The compound's potential therapeutic applications are further supported by its favorable pharmacokinetic properties. Preliminary pharmacokinetic studies indicate that it exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, its metabolic profile suggests that it can be efficiently processed by the body without causing significant side effects.

In conclusion, Carbamic acid, N-methyl-N-[2-(1-methyl-1H-imidazol-2-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2023857-09-0) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.